3-Benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 3-benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C23H21ClN4O3/c24-17-8-4-7-15(11-17)20-26-21(31-27-20)16-9-10-18-19(12-16)25-23(30)28(22(18)29)13-14-5-2-1-3-6-14/h1-8,11,16,18-19H,9-10,12-13H2,(H,25,30)
• InChI Key: MPMBVIVIXUAOSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1C3=NC(=NO3)C4=CC(=CC=C4)Cl)NC(=O)N(C2=O)CC5=CC=CC=C5
• Molecular Formula: C23H21ClN4O3
• Molecular Weight: 436.9 g/mol

Description

3-Benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione is a useful research compound. Its molecular formula is C23H15ClN4O3 and its molecular weight is 430.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

Researchers have focused on synthesizing novel compounds, including derivatives of quinazoline, for various biological applications. For instance, Hassanien et al. (2022) synthesized novel binary compounds based on lawsone, investigating their antioxidant and antitumor activities through calorimetrical measurement and Ehrlich ascites carcinoma (EAC) cells. Their study suggests that compounds with similar chemical frameworks may exhibit significant biological activity, underscoring the potential research applications of 3-Benzyl-7-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione in the development of new therapeutic agents (Hassanien, Abd El-Ghani, & Elbana, 2022).

Antimicrobial Agents

The synthesis and characterization of new quinazolines as potential antimicrobial agents have been a significant area of research. Desai, Shihora, and Moradia (2007) described the synthesis of ethyl 4-[2-(2-chlorophenyl)-4-oxo-3-hydroquinazolin-3yl]-benzoate and its derivatives, screening them for antibacterial and antifungal activities. This study highlights the potential of quinazoline derivatives as antimicrobial agents, suggesting that this compound could also be explored for similar applications (Desai, Shihora, & Moradia, 2007).

Chemosensors for Fluoride Ion Detection

The development of chemosensors based on naphthalimide derivatives, including those similar to the compound , for fluoride ion detection has been reported. Zhang et al. (2020) synthesized 1,8-naphthalimide derivatives that serve as efficient reversible colorimetric and fluorescent chemosensors for fluoride ion. This research demonstrates the compound's potential in environmental and analytical chemistry for detecting fluoride ions, showcasing its versatility beyond biological applications (Zhang, Zhang, Ding, & Gao, 2020).